Cas no 4753-09-7 (N-2-(1H-indol-3-yl)ethylbenzamide)

• Product Name: N-2-(1H-indol-3-yl)ethylbenzamide
• CAS No: 4753-09-7
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• MDL: MFCD00245135
• CID: 1112798
• PubChem ID: 684658
• Update Time: 2025-09-21

N-2-(1H-indol-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-indol-3-yl)ethyl]-Benzamide
• N-(2-INDOL-3-YLETHYL)BENZAMIDE
• 2,2,2-trifluoro-N-(2-((4-methoxyphenyl)ethynyl)phenyl)acetamide
• Acetamide, 2,2,2-trifluoro-N-[2-[(4-methoxyphenyl)ethynyl]phenyl]-
• CTK0J0749
• N-(2-((4-methoxyphenyl)ethynyl)phenyl)-2,2,2-trifluoroacetamide
• N-(2-(1H-indol-3-yl)ethyl)benzamide
• N-< 2-(3-indolyl)ethyl> benzamide
• Nb-benzoyltryptamine
• N-benzoyltryptamine
• tryptamine benzamide
• N-2-(1H-indol-3-yl)ethylbenzamide
• NCGC00278566-01
• MLS001183962
• MS-6917
• CHEMBL552178
• 4753-09-7
• MFCD00245135
• SR-01000515232-1
• Oprea1_089334
• AKOS001713937
• Z26395492
• HMS2849E14
• SCHEMBL4331421
• KTEDBFKQSUUOQJ-UHFFFAOYSA-N
• EN300-22965489
• STK036194
• DTXSID601103639
• N-[2-(1H-indol-3-yl)ethyl]benzamide
• SMR000502681
• CCG-279032
• AB00282286-08
• SR-01000515232
• N-[2-(1H-indol-3-yl)-ethyl]-benzamide

• MDL： MFCD00245135
• Inchi： 1S/C17H16N2O/c20-17(13-6-2-1-3-7-13)18-11-10-14-12-19-16-9-5-4-8-15(14)16/h1-9,12,19H,10-11H2,(H,18,20)
• InChI Key： KTEDBFKQSUUOQJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCCC1C2C(=CC=CC=2)NC=1

Computed Properties

• Exact Mass: 264.126263138g/mol
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.9Ų

Experimental Properties

• Melting Point: 135-137°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-2-(1H-indol-3-yl)ethylbenzamide

Introduction to N-[2-(1H-indol-3-yl)ethyl]-Benzamide (CAS No. 4753-09-7)

N-[2-(1H-indol-3-yl)ethyl]-Benzamide (CAS No. 4753-09-7) is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development, particularly in the treatment of various neurological and inflammatory disorders. The molecular structure of N-[2-(1H-indol-3-yl)ethyl]-Benzamide incorporates an indole moiety and a benzamide group, which are both well-documented for their biological activity and interaction with target enzymes and receptors.

The indole ring, a key feature of this compound, is widely recognized for its presence in numerous bioactive natural products and pharmaceuticals. Its ability to modulate neurotransmitter systems makes it particularly relevant in the study of central nervous system (CNS) disorders. Recent research has highlighted the potential of indole derivatives as scaffolds for developing novel therapeutics targeting conditions such as depression, anxiety, and neurodegenerative diseases. The benzamide moiety, on the other hand, is known for its role in inhibiting various proteases and enzymes involved in inflammation and pain pathways.

In recent years, N-[2-(1H-indol-3-yl)ethyl]-Benzamide has been the subject of several preclinical studies aimed at elucidating its pharmacological profile. These studies have demonstrated that the compound exhibits significant anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory enzymes such as COX-2 and LOX. The interaction between the indole and benzamide groups appears to synergistically enhance its biological activity, making it a promising candidate for further development.

The synthesis of N-[2-(1H-indol-3-yl)ethyl]-Benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The indole ring is typically introduced through condensation reactions with appropriate precursors, while the benzamide group is formed via acylation of an amine intermediate. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations.

Evidence from ongoing clinical trials suggests that N-[2-(1H-indol-3-yl)ethyl]-Benzamide may have therapeutic benefits in treating chronic inflammatory diseases. Its ability to inhibit pro-inflammatory mediators without significant side effects makes it an attractive option for patients suffering from conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that the compound may have neuroprotective effects, potentially making it useful in the management of neurodegenerative disorders such as Alzheimer's disease.

The pharmacokinetic properties of N-[2-(1H-indol-3-yl)ethyl]-Benzamide are also under investigation to optimize its delivery and efficacy. Studies have shown that the compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic administration. Further research is being conducted to understand its metabolic pathways and excretion mechanisms, which will be crucial for determining appropriate dosing regimens.

In conclusion, N-[2-(1H-indol-3-yl)ethyl]-Benzamide (CAS No. 4753-09-7) represents a promising therapeutic agent with significant potential in addressing various medical conditions. Its unique molecular structure, characterized by an indole and benzamide moiety, contributes to its diverse biological activities. As research continues to uncover new insights into its pharmacological effects, this compound is poised to play a vital role in the development of next-generation pharmaceuticals.